Cas no 960374-25-8 ((S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate)

• Product Name: (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate
• CAS No: 960374-25-8
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 4662334
• Update Time: 2025-11-05

(S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate
• benzyl (S)-4-methyl-3-oxo-1-phenylpent-4-en-2-ylcarbamate

• Inchi： 1S/C20H21NO3/c1-15(2)19(22)18(13-16-9-5-3-6-10-16)21-20(23)24-14-17-11-7-4-8-12-17/h3-12,18H,1,13-14H2,2H3,(H,21,23)/t18-/m0/s1
• InChI Key： REUUSACAXHHFKN-SFHVURJKSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H](CC1=CC=CC=C1)C(=O)C(C)=C

Additional information on (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate

Research Brief on (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate (CAS: 960374-25-8)

The compound (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate (CAS: 960374-25-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the presence of a carbamate group and an α,β-unsaturated ketone moiety, make it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop inhibitors targeting viral proteases, such as those found in SARS-CoV-2 and HIV, demonstrating promising in vitro activity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the synthesis of covalent inhibitors targeting the main protease (Mpro) of SARS-CoV-2. The study reported that derivatives of (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate exhibited potent inhibitory activity against Mpro, with IC50 values in the low micromolar range. Molecular docking studies further revealed that the compound's α,β-unsaturated ketone moiety forms a covalent bond with the catalytic cysteine residue of Mpro, thereby inhibiting its function.

Another area of interest is the compound's potential application in cancer therapy. Preliminary investigations have shown that (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate derivatives can modulate the activity of key signaling pathways involved in cell proliferation and apoptosis. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs of this compound could selectively inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings suggest that the compound could serve as a valuable starting point for the development of targeted anticancer agents.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate. A 2023 paper in Organic Process Research & Development described a scalable and enantioselective synthesis route for this compound, employing asymmetric catalysis to achieve high yields and excellent enantiomeric purity. This development is particularly significant for large-scale production, ensuring a reliable supply for further pharmacological studies.

Despite these promising results, challenges remain in the clinical translation of (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies to improve pharmacokinetic properties and the identification of biomarkers to predict patient response.

In conclusion, (S)-benzyl (4-methyl-3-oxo-1-phenylpent-4-en-2-yl)carbamate (CAS: 960374-25-8) represents a promising scaffold for the development of novel therapeutics targeting viral infections and cancer. Ongoing research efforts are expected to further elucidate its mechanism of action and optimize its pharmacological profile, paving the way for potential clinical applications.